Cas no 1806864-98-1 (2-Chloro-4-cyano-6-(difluoromethyl)-3-hydroxypyridine)

• Product Name: 2-Chloro-4-cyano-6-(difluoromethyl)-3-hydroxypyridine
• CAS No: 1806864-98-1
• MF: C₇H₃ClF₂N₂O
• MW: 204.561327219009
• CID: 4864935
• Update Time: 2025-06-14

2-Chloro-4-cyano-6-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-cyano-6-(difluoromethyl)-3-hydroxypyridine

• Inchi： 1S/C7H3ClF2N2O/c8-6-5(13)3(2-11)1-4(12-6)7(9)10/h1,7,13H
• InChI Key： DTIMHJYWRKSVJG-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C#N)=CC(C(F)F)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 230
• XLogP3: 2.4
• Topological Polar Surface Area: 56.9

Additional information on 2-Chloro-4-cyano-6-(difluoromethyl)-3-hydroxypyridine

Comprehensive Overview of 2-Chloro-4-cyano-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806864-98-1)

2-Chloro-4-cyano-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806864-98-1) is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique chloro, cyano, difluoromethyl, and hydroxy functional groups, has garnered attention for its potential in developing novel crop protection agents and bioactive molecules. Its molecular structure offers a versatile scaffold for chemical modifications, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for sustainable agrochemicals has surged, driven by global concerns over food security and environmental impact. Researchers are increasingly exploring compounds like 2-Chloro-4-cyano-6-(difluoromethyl)-3-hydroxypyridine to develop next-generation pesticides with improved efficacy and lower toxicity. Its difluoromethyl group, in particular, is known to enhance metabolic stability and bioavailability, addressing key challenges in agrochemical design.

The pharmaceutical industry also recognizes the potential of this compound. Its hydroxypyridine core is a common motif in drug discovery, often associated with antimicrobial and anti-inflammatory properties. With the rise of antibiotic resistance and chronic diseases, scientists are investigating derivatives of 2-Chloro-4-cyano-6-(difluoromethyl)-3-hydroxypyridine for their therapeutic potential. Computational studies and high-throughput screening have identified promising leads, though further validation is needed.

From a synthetic perspective, the compound's multi-functional groups enable diverse reactivity, facilitating the creation of customized derivatives. Chemists leverage its chloro and cyano substituents for nucleophilic substitutions or cyclization reactions, while the hydroxy group allows for further functionalization. Such flexibility is critical in medicinal chemistry and material science, where tailored molecules are essential for innovation.

Environmental and regulatory considerations are also shaping research around this compound. As green chemistry principles gain traction, scientists are optimizing synthetic routes to minimize waste and energy consumption. The European Chemicals Agency (ECHA) and other regulatory bodies emphasize the need for eco-friendly alternatives, prompting studies on the biodegradability and toxicity profile of 2-Chloro-4-cyano-6-(difluoromethyl)-3-hydroxypyridine and its derivatives.

In summary, 2-Chloro-4-cyano-6-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806864-98-1) represents a compelling case study in interdisciplinary research. Its applications span agrochemicals, pharmaceuticals, and advanced materials, reflecting broader trends in sustainable development and precision chemistry. As scientific and industrial priorities evolve, this compound is poised to play a pivotal role in addressing global challenges.